Cas no 1936401-01-2 (5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1936401-01-2
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• MDL: MFCD30341290
• CID: 5182479
• Update Time: 2026-03-05

5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 5-methyl-1-(2,2,2-trifluoroethyl)-

• MDL： MFCD30341290
• Inchi： 1S/C7H7F3N2O/c1-5-6(3-13)2-11-12(5)4-7(8,9)10/h2-3H,4H2,1H3
• InChI Key： KURRERTXGKKPBY-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C(C)=C(C=O)C=N1

Additional information on 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde

Research Brief on 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde (CAS: 1936401-01-2)

The compound 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde (CAS: 1936401-01-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the trifluoroethyl group and the pyrazole ring, make it a versatile building block for the development of bioactive molecules. Researchers have explored its utility in the synthesis of potential kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

One of the most promising applications of this compound is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde exhibited potent inhibitory activity against several tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives.

In addition to its role in kinase inhibition, recent research has explored the antimicrobial properties of this compound. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that analogs of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde showed significant activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

The synthetic pathways for 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, which could facilitate its broader application in pharmaceutical manufacturing. The method involves a one-pot reaction sequence with high yield and purity, making it suitable for industrial-scale production.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and promising biological activities make it a valuable candidate for further investigation.

In conclusion, 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde (CAS: 1936401-01-2) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research is expected to uncover new therapeutic avenues and optimize its synthetic routes, paving the way for its integration into drug development pipelines.